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Compound of Interest

Compound Name: Terbuchlor

CAS No.: 4212-93-5

Cat. No.: B1295756

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling tert-Butyl chloride, a highly flammable and volatile chemical. Adherence to these

procedures is critical to minimize risks and ensure a safe laboratory environment.

Essential Safety Information at a Glance
A summary of key quantitative safety data for tert-Butyl chloride is provided in the table below.

This information is crucial for conducting risk assessments and implementing appropriate

safety controls.
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Parameter Value Source

Flash Point -30°C (-22°F) closed cup [1]

Boiling Point 51-52°C (124-126°F) [1]

Hazard Class
Flammable liquids (Category 2

or 3)
[2]

Incompatible Materials
Strong oxidizing agents, strong

bases, water, alcohols
[3]

Personal Protective Equipment (PPE)
When handling tert-Butyl chloride, a comprehensive suite of personal protective equipment is

mandatory to prevent skin and eye contact, inhalation, and accidental ingestion.

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.

Hand Protection: Use heavy-duty, chemical-resistant gloves. Butyl rubber or Viton™ are

recommended. Always inspect gloves for integrity before use.

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes made of a non-

porous material are required.

Respiratory Protection: All work with tert-Butyl chloride must be conducted in a certified

chemical fume hood. If there is a risk of inhalation, a NIOSH-approved respirator with

appropriate cartridges should be used.

Experimental Protocol: Safe Handling of tert-Butyl
Chloride
This protocol outlines the essential steps for safely handling tert-Butyl chloride in a laboratory

setting.

Preparation:

Ensure a certified chemical fume hood is operational.
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Have all necessary reagents and equipment, including spark-proof tools, readily available.

Prepare spill cleanup materials and appropriate quenching agents.

Verify that a safety shower and eyewash station are accessible.

Handling:

Work with the smallest feasible quantities of the chemical.

Ground and bond containers when transferring material to prevent static discharge.

Keep the container tightly closed when not in use.

Handle the chemical under an inert atmosphere (e.g., nitrogen or argon) to prevent

reaction with atmospheric moisture.

Avoid contact with incompatible materials such as water, alcohols, bases, and strong

oxidizing agents.

Post-Handling:

Decontaminate all equipment that has come into contact with tert-Butyl chloride.

Properly label and store any unused material in a cool, dry, well-ventilated area away from

heat and ignition sources.

Thoroughly wash hands and forearms after handling.

Disposal Plan
Waste Collection: Collect waste tert-Butyl chloride and any contaminated materials in a

designated, properly labeled, and sealed container.

Disposal: Dispose of the waste through an approved hazardous waste disposal plant. Do not

dispose of it down the drain. Empty containers may still contain flammable vapors and

should be handled with care.
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Emergency Procedures
Spill: In case of a small spill, evacuate the area, remove all ignition sources, and clean it up

using an inert absorbent material. For large spills, evacuate the laboratory and call

emergency services.

Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher. Do not use

a heavy water stream.

Exposure:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

plenty of water.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, give them one or two

glasses of water to drink. Seek immediate medical attention.

Workflow for Safe Handling of tert-Butyl Chloride
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Preparation
- Verify fume hood function

- Assemble all materials
- Prepare spill kit

Don Personal Protective Equipment (PPE)
- Safety goggles & face shield

- Chemical-resistant gloves
- Flame-resistant lab coat

Emergency Procedures
- Spill: Evacuate & clean up

- Fire: Use appropriate extinguisher
- Exposure: Administer first aid & seek medical attention

Handling in Fume Hood
- Ground and bond containers

- Use spark-proof tools
- Work with minimal quantities

Post-Handling
- Decontaminate equipment

- Store chemical properly
- Wash hands thoroughly

Waste Disposal
- Collect in labeled container

- Dispose via hazardous waste service

Click to download full resolution via product page

Caption: Workflow for the safe handling of tert-Butyl chloride from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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